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Compound of Interest

Compound Name: Factice

Cat. No.: B1173319 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

factice to reduce nerve and improve dimensional stability in rubber compounds.

Troubleshooting Guides
This section addresses common issues encountered during rubber compounding experiments

involving factice.

Issue: Excessive Die Swell in Extruded Profiles

Question: We are observing significant die swell in our extruded rubber profile after

incorporating factice, leading to poor dimensional accuracy. What could be the cause and

how can we resolve this?

Answer: Excessive die swell, despite the known benefits of factice, can arise from several

factors.[1][2][3] A systematic approach to troubleshooting is recommended.

Incorrect Factice Concentration: While factice generally reduces die swell, an

inappropriate dosage can lead to suboptimal results. Very low levels may be insufficient to

control the elastic recovery of the rubber, while excessively high levels might negatively

impact other compound properties.
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Incompatible Factice Type: The choice between brown, white, or amber factice depends

on the polymer system and curing conditions. Using a factice that is incompatible with

your rubber compound can lead to poor dispersion and processing issues.

Inadequate Mixing and Dispersion: Poor dispersion of factice within the rubber matrix can

result in localized inconsistencies in the compound's viscoelastic properties, contributing to

die swell.[4]

Processing Temperature: Temperature fluctuations during extrusion can cause

inconsistencies in the rubber compound's viscosity, leading to variations in die swell.[5][6]

Troubleshooting Workflow: Die Swell Reduction
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High Die Swell Observed

Step 1: Verify Factice Concentration
(Is it within the recommended range?)

Action: Adjust Factice Loading
(Increase or decrease in small increments)

No

Step 2: Evaluate Factice Type
(Is it compatible with the polymer and cure system?)

Yes

Evaluate Extrudate Dimensions

Action: Select a More Compatible Factice Type

No

Step 3: Assess Mixing Procedure
(Is dispersion uniform?)

Yes

Action: Optimize Mixing Cycle
(Time, temperature, and shear rate)

No

Step 4: Monitor Extrusion Temperature
(Are there significant fluctuations?)

Yes

Action: Stabilize Process Temperature

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for excessive die swell.
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Issue: Poor Surface Finish on Calendered Sheets

Question: Our calendered rubber sheets are showing a rough surface finish, even after

adding factice which is supposed to improve it. What are the possible reasons for this

issue?

Answer: A poor surface finish on calendered sheets can be attributed to several factors, even

when factice is present in the formulation.[5]

Factice Particle Size and Type: The grade of factice used can influence surface

smoothness. A finer particle size generally results in a better surface finish.

Moisture Content: The presence of moisture in the compounding ingredients can lead to

surface imperfections during calendering.

Roll Temperature: Inconsistent or incorrect temperatures of the calender rolls can affect

the flow and surface characteristics of the rubber compound.

Compound Nerve: While factice is excellent at reducing nerve, extremely high nerve in

the base polymer may require a higher loading of factice or a combination with other

processing aids.

Frequently Asked Questions (FAQs)
1. What is factice and how does it function in a rubber compound?

Factice is a vulcanized vegetable oil that acts as a processing aid and property modifier in

rubber compounds.[4][7] It is produced by cross-linking unsaturated vegetable oils with sulfur

(brown factice) or sulfur chloride (white factice).[4] Its primary functions are to reduce the

nerve of the rubber, which is its tendency to recover elastically during processing, and to

improve the dimensional stability of the final product.[7]

2. How does factice reduce nerve and improve dimensional stability?

Factice has a unique rheological behavior; it flows easily under pressure but returns to its initial

state when the pressure is removed. This property helps to absorb the elastic energy of the

rubber compound during processing, thereby reducing nerve. By minimizing this elastic
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recovery, factice helps to decrease die swell and shrinkage, leading to improved dimensional

stability in extruded and calendered products.[7]

3. What are the different types of factice and how do I choose the right one?

The most common types of factice are:

Brown Factice: Made with sulfur, it is a general-purpose processing aid suitable for most

rubber compounds.

White Factice: Produced with sulfur chloride, it is used in light-colored or transparent rubber

products where color is critical.

Amber Factice: A variation of brown factice, it is used in colored compounds.

The selection of the appropriate factice depends on the base polymer, the curing system, and

the color requirements of the final product.

4. What is the typical dosage of factice in a rubber compound?

The recommended dosage of factice can vary depending on the application and the desired

properties. Generally, for molded items, a dosage of 5-15 phr (parts per hundred rubber) is

used. For extruded profiles, a higher dosage of 15-30 phr may be necessary to achieve good

dimensional control.

Quantitative Data
The following table provides representative data on the effect of varying concentrations of

brown factice on the processing properties of a standard EPDM rubber compound.
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Factice Loading
(phr)

Mooney Viscosity
(ML 1+4 @ 100°C)

Die Swell (%) Shrinkage (%)

0 75 60 5.5

10 68 45 4.2

20 62 30 3.1

30 55 20 2.3

Note: This data is illustrative. Actual results may vary depending on the specific formulation and

processing conditions.

Experimental Protocols
This section provides detailed methodologies for key experiments to evaluate the effect of

factice on rubber compound properties.

1. Evaluation of Nerve and Dimensional Stability using a Rubber Process Analyzer (RPA)

Objective: To quantify the effect of factice on the viscoelastic properties of an uncured

rubber compound, which correlate with nerve and dimensional stability.[8][9][10][11][12][13]

Apparatus: Rubber Process Analyzer (RPA)

Procedure:

Prepare rubber compounds with varying levels of factice (e.g., 0, 10, 20, 30 phr).

Place a sample of the uncured compound into the RPA test cavity.

Conduct a frequency sweep at a constant strain and temperature (e.g., 10% strain at

100°C) to measure the storage modulus (G'), loss modulus (G''), and tan delta.

A lower G' and a higher tan delta at low frequencies are indicative of reduced nerve and

better processing characteristics.[3]
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Conduct a strain sweep at a constant frequency and temperature to assess the Payne

effect. A reduction in the Payne effect with the addition of factice suggests improved filler

dispersion.

Experimental Workflow: RPA Analysis

Prepare Rubber Compounds
(Varying Factice Levels)

Load Sample into RPA

Perform Frequency Sweep
(Constant Strain and Temperature)

Perform Strain Sweep
(Constant Frequency and Temperature)

Analyze Storage Modulus (G')
and Tan Delta

Correlate with Processing Behavior

Analyze Payne Effect

Click to download full resolution via product page

Caption: Workflow for RPA analysis of rubber compounds.

2. Determination of Extrudability and Die Swell (ASTM D2230)

Objective: To assess the extrudability of unvulcanized rubber compounds and quantify die

swell.[9]

Apparatus: Laboratory extruder with a Garvey-type die.
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Procedure:

Prepare rubber compounds with different concentrations of factice.

Set the extruder to the desired temperature and screw speed.

Feed the rubber compound into the extruder and allow it to reach a steady state.

Collect a sample of the extrudate after it exits the die.

Measure the cross-sectional dimensions of the extrudate after cooling to room

temperature.

Calculate the die swell as the percentage increase in the cross-sectional area of the

extrudate compared to the die orifice area.

Visually inspect the surface of the extrudate for smoothness and other defects.

3. Measurement of Physical Properties

Objective: To evaluate the effect of factice on the mechanical properties of the vulcanized

rubber.

Procedure:

Tensile Strength and Elongation (ASTM D412): Use a universal testing machine to

measure the tensile properties of cured rubber samples.

Hardness (ASTM D2240): Determine the Shore A hardness of the vulcanized rubber using

a durometer.

Compression Set (ASTM D395): Measure the ability of the rubber to retain its elastic

properties after prolonged compression.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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